Cas no 81133-69-9 (2-(1-phenylpropyl)aminoethan-1-ol)

• Product Name: 2-(1-phenylpropyl)aminoethan-1-ol
• CAS No: 81133-69-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 2167244
• PubChem ID: 12862799
• Update Time: 2025-06-11

2-(1-phenylpropyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Phenyl-propylamino)-ethanol
• 2-((1-Phenylpropyl)amino)ethanol
• 2-(1-phenylpropylamino)ethanol
• 2-[(1-phenylpropyl)amino]ethan-1-ol
• AM101305
• 2-(1-phenylpropyl)aminoethan-1-ol

• Inchi： 1S/C11H17NO/c1-2-11(12-8-9-13)10-6-4-3-5-7-10/h3-7,11-13H,2,8-9H2,1H3
• InChI Key： OYVPCGOQMHDTDD-UHFFFAOYSA-N
• SMILES： OCCNC(C1C=CC=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• Topological Polar Surface Area: 32.299

Additional information on 2-(1-phenylpropyl)aminoethan-1-ol

Professional Introduction to 2-(1-phenylpropyl)aminoethan-1-ol (CAS No. 81133-69-9)

2-(1-phenylpropyl)aminoethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 81133-69-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a primary amine group and an aromatic side chain, exhibits versatile structural and functional properties that make it a valuable intermediate in the development of novel therapeutic agents. The compound's unique chemical architecture, combining an ethanol moiety with a phenylpropyl substituent, positions it as a candidate for further exploration in medicinal chemistry.

The synthesis of 2-(1-phenylpropyl)aminoethan-1-ol typically involves multi-step organic reactions, often starting from commercially available precursors such as benzylamine and 1-bromopropane. The introduction of the amino group at the ethanolic position is a critical step, often achieved through nucleophilic substitution or reductive amination techniques. The presence of the phenylpropyl group not only enhances the molecular complexity but also influences its pharmacokinetic and pharmacodynamic profiles, making it an attractive scaffold for drug discovery.

In recent years, there has been growing interest in the development of molecules that incorporate both amine and aromatic functionalities due to their potential biological activities. 2-(1-phenylpropyl)aminoethan-1-ol has been investigated as a precursor in the synthesis of various pharmacologically active compounds. For instance, its structural motif is reminiscent of certain bioactive peptides and small-molecule drugs that target specific receptors or enzymes involved in metabolic and inflammatory pathways. The compound's ability to serve as a building block for more complex molecules has been leveraged in academic and industrial research efforts.

One notable area of research involving 2-(1-phenylpropyl)aminoethan-1-ol is its application in the design of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and dysregulation of their activity is implicated in numerous diseases, including cancer. By modifying the phenylpropyl substituent or introducing additional functional groups, researchers have synthesized derivatives of this compound that exhibit inhibitory effects on specific kinases. These derivatives have shown promise in preclinical studies, highlighting the potential of 2-(1-phenylpropyl)aminoethan-1-ol as a lead compound for further optimization.

The pharmacological evaluation of 2-(1-phenylpropyl)aminoethan-1-ol has also extended to its role as an intermediate in the synthesis of compounds with anti-inflammatory properties. Inflammatory processes are central to many chronic diseases, such as rheumatoid arthritis and inflammatory bowel disease. Researchers have explored modifications to the ethanol moiety and the phenylpropyl group to enhance binding affinity to inflammatory targets. Preliminary studies suggest that certain derivatives exhibit significant anti-inflammatory activity in vitro and in vivo, warranting further investigation into their therapeutic potential.

From a synthetic chemistry perspective, 2-(1-phenylpropyl)aminoethan-1-ol serves as an excellent model for studying reaction mechanisms and developing new synthetic methodologies. Its structural features provide a platform for exploring various catalytic systems, including transition-metal-catalyzed cross-coupling reactions and asymmetric transformations. These studies not only contribute to the advancement of synthetic organic chemistry but also offer insights into how structural modifications can influence biological activity.

The computational modeling of 2-(1-phenylpropyl)aminoethan-1-ol has been another area of active investigation. Molecular docking studies have been employed to predict how this compound interacts with biological targets such as proteins and enzymes. These simulations help researchers understand binding affinities and identify key interactions that can be exploited to improve drug efficacy. Additionally, computational methods have been used to predict metabolic pathways and potential side effects, aiding in the rational design of more optimized derivatives.

The future prospects for 2-(1-phenylpropyl)aminoethan-1-ol are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. As our understanding of biological pathways continues to grow, so does the demand for structurally diverse compounds like this one. Innovations in synthetic methodologies will further enhance our ability to generate novel derivatives with tailored properties.

In conclusion, 2-(1-phenylpropyl)aminoethan-1-ol (CAS No. 81133-69-9) represents a fascinating compound with broad utility across multiple domains of chemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules, particularly those targeting kinases and inflammatory pathways. As research progresses, we can expect to see even more innovative applications emerge from this versatile chemical entity.